Cas no 1806764-61-3 (4-Cyano-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1806764-61-3
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933181
• Update Time: 2025-11-07

4-Cyano-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-3-12-4-7(8(9)10)6(5)2-11/h3-4,8H,1H3
• InChI Key： BEVMVDOBINSOED-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C)C=1C#N)F

Computed Properties

• Exact Mass: 168.04990452 g/mol
• Monoisotopic Mass: 168.04990452 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7
• Molecular Weight: 168.14

Additional information on 4-Cyano-3-(difluoromethyl)-5-methylpyridine

Introduction to 4-Cyano-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806764-61-3)

4-Cyano-3-(difluoromethyl)-5-methylpyridine, with the chemical formula C₇H₅FN₂O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806764-61-3, has garnered attention due to its versatile structural features and potential applications in drug discovery and material science. The presence of both cyano and difluoromethyl groups in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of bioactive molecules. In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for its ability to fine-tune biological activity. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby affecting the overall pharmacological behavior of the molecule.

In the context of contemporary research, 4-Cyano-3-(difluoromethyl)-5-methylpyridine has been explored as a building block for the synthesis of novel heterocyclic compounds. Heterocyclic structures are ubiquitous in biologically active agents, with pyridine derivatives being particularly prominent in this regard. The cyano group in this compound serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones through various organic transformations.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of 4-Cyano-3-(difluoromethyl)-5-methylpyridine, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. The difluoromethyl group, in particular, has been shown to improve binding interactions within the active site of kinases, leading to enhanced inhibitory activity.

The methylpyridine core of this compound also contributes to its appeal as a pharmacophore. Pyridine derivatives are known for their ability to interact with biological targets through various non-covalent bonds, including hydrogen bonding and hydrophobic interactions. The presence of a methyl group at the 5-position further stabilizes the molecule's conformation, which can be advantageous in optimizing drug-like properties such as solubility and bioavailability.

In addition to its pharmaceutical applications, 4-Cyano-3-(difluoromethyl)-5-methylpyridine has shown promise in agrochemical research. Fluorinated pyridines are often incorporated into herbicides and pesticides due to their stability under environmental conditions and their ability to interact effectively with biological targets in pests. The cyano group provides an additional site for chemical modification, enabling the design of compounds with tailored biological activities.

The synthesis of 4-Cyano-3-(difluoromethyl)-5-methylpyridine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Advanced techniques such as transition metal catalysis have been employed to streamline these reactions and improve overall efficiency.

The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies aimed at introducing fluorine atoms into molecular frameworks with precision. Techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex fluorinated pyridines like 4-Cyano-3-(difluoromethyl)-5-methylpyridine. These methods allow for the selective introduction of fluorine at desired positions within the molecule, which is crucial for achieving desired pharmacological outcomes.

Efforts to understand the mechanistic aspects of fluorinated compounds have also advanced significantly. Computational studies have played a vital role in elucidating how fluorine atoms influence molecular interactions at the atomic level. These insights have informed the design of new derivatives with improved properties, underscoring the importance of interdisciplinary approaches in modern drug discovery.

The future prospects for 4-Cyano-3-(difluoromethyl)-5-methylpyridine are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of molecular recognition continues to evolve, so too will our ability to harness this compound's unique structural features for therapeutic gain. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing this potential and translating laboratory discoveries into tangible benefits for patients worldwide.